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Compound of Interest

Compound Name: N-Acetyl Mesalazine-d3

Cat. No.: B562472

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key quality attributes and
analytical methodologies related to N-Acetyl Mesalazine-d3, a deuterated internal standard
crucial for the accurate quantification of its parent drug, mesalazine, and its primary metabolite,
N-Acetyl Mesalazine. This document outlines typical specifications found on a Certificate of
Analysis, details relevant experimental protocols, and presents visual workflows for clarity.

Quantitative Data Summary

The following table summarizes the typical quantitative data for N-Acetyl Mesalazine-d3,
compiled from various suppliers. These values represent common specifications and may vary
between different batches and manufacturers.
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Parameter Specification

Chemical Identity

2-hydroxy-5-[(2,2,2-

trideuterioacetyl)amino]benzoic acid[1][2]

Chemical Name

CAS Number 93968-79-7[11[2][3][41[5][6][7]
Molecular Formula CoHeD3NO4[8]

Molecular Weight 198.19 g/mol [2][8]

Purity

Purity by HPLC =98.0%[4]

Deuterated Incorporation >99% atom D

Physical Properties

Appearance White to off-white solid[8]
Solubility Soluble in DMSO and Methanol
Storage

Recommended Storage -20°C

Experimental Protocols

The accurate analysis of N-Acetyl Mesalazine-d3 is critical for its function as an internal
standard in pharmacokinetic and bioequivalence studies. Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS) is the most common and robust method for its quantification.

Quantification of N-Acetyl Mesalazine-d3 by LC-MS/IMS

This protocol is adapted from a validated method for the simultaneous quantification of
mesalamine and N-acetyl mesalamine in human plasma.[9][10][11]

Objective: To accurately quantify N-Acetyl Mesalazine and its deuterated internal standard, N-
Acetyl Mesalazine-d3, in a biological matrix.
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Instrumentation:
e High-Performance Liquid Chromatography (HPLC) system
o Triple Quadrupole Mass Spectrometer

Materials:

N-Acetyl Mesalazine-d3 reference standard

N-Acetyl Mesalazine analytical standard

Methanol (HPLC grade)

Ammonium Acetate (LC-MS grade)

Water (LC-MS grade)

Human Plasma (or other relevant biological matrix)

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., Thermo HyPURITY C18, 150 x 4.6 mm, 5 um)[9]
[10][11]

Mobile Phase: 10 mM Ammonium Acetate and Methanol (85:15, v/v)[9][10][11]

Flow Rate: 0.6 mL/min[9][10][11]

Injection Volume: 10 pL

Column Temperature: Ambient
Mass Spectrometric Conditions:
 lonization Mode: Electrospray lonization (ESI), Negative[9]

e Detection Mode: Multiple Reaction Monitoring (MRM)[9]
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o MRM Transitions:[9]

o N-Acetyl Mesalazine: Precursor lon (m/z) 194.2 — Product lon (m/z) 149.9

o N-Acetyl Mesalazine-d3: Precursor lon (m/z) 198.2 — Product lon (m/z) 153.0

Sample Preparation (Liquid-Liquid Extraction):

To 200 pL of plasma sample, add the internal standard solution (N-Acetyl Mesalazine-d3).
e Add 1 mL of ethyl acetate and vortex for 10 minutes.
o Centrifuge at 4000 rpm for 10 minutes.

o Transfer the supernatant to a clean tube and evaporate to dryness under a stream of
nitrogen.

o Reconstitute the residue in 200 pL of the mobile phase.
« Inject the sample into the LC-MS/MS system.

Visualized Workflows and Structures

The following diagrams, generated using the DOT language, illustrate key processes and
relationships relevant to the analysis of N-Acetyl Mesalazine-d3.
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Figure 1: Generalized workflow for the generation of a Certificate of Analysis.
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Figure 2: Key analytical aspects of N-Acetyl Mesalazine-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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